Cas no 55240-51-2 (2-Phenylisonicotinic acid)

• Product Name: 2-Phenylisonicotinic acid
• CAS No: 55240-51-2
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD03086008
• CID: 366292
• PubChem ID: 2762845
• Update Time: 2025-11-02

2-Phenylisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenylisonicotinic acid
• 2-Phenylpyridine-4-carboxylic Acid
• 4-Pyridinecarboxylicacid, 2-phenyl-
• 2-PHENYL-ISONICOTINIC ACID
• 4-Pyridinecarboxylic acid, 2-phenyl-
• 2-(Phenyl)-isonicotinic acid
• 2-Phenyl-4-pyridinecarboxylic acid
• 2-PhenylisonicotinicAcid
• OMMKWOVBOKXXQU-UHFFFAOYSA-N
• SBB052864
• SY028466
• ST2417161
• V
• FT-0763372
• 2-PHENYL-ISONICOTINICACID
• CCG-139870
• EN300-6492941
• DTXSID50376505
• MFCD03086008
• E10166
• 55240-51-2
• Z2905488608
• AKOS004911929
• PS-4415
• P2453
• 4-Carboxy-2-phenylpyridine
• SCHEMBL648273
• ALBB-019460
• AO-801/41077479

• MDL： MFCD03086008
• Inchi： 1S/C12H9NO2/c14-12(15)10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-8H,(H,14,15)
• InChI Key： OMMKWOVBOKXXQU-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 276-277 ºC
• Boiling Point: 478.8℃ at 760 mmHg
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.44680

2-Phenylisonicotinic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Phenylisonicotinic acid

Recent Advances in the Study of 2-Phenylisonicotinic Acid (CAS: 55240-51-2): A Comprehensive Research Brief

2-Phenylisonicotinic acid (CAS: 55240-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The compound, a derivative of isonicotinic acid, has shown promise in various preclinical studies, particularly in the context of anti-inflammatory and antimicrobial activities.

Recent studies have explored the synthetic pathways for 2-Phenylisonicotinic acid, highlighting its efficient production through palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this method yields high purity and scalability, making it suitable for industrial applications. Additionally, the compound's structural versatility allows for further derivatization, which has been leveraged to enhance its pharmacological properties.

In terms of biological activity, 2-Phenylisonicotinic acid has exhibited notable anti-inflammatory effects in vitro and in vivo. A study conducted by researchers at the University of Cambridge revealed that the compound inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapeutics, particularly for chronic inflammatory diseases like rheumatoid arthritis.

Another area of interest is the antimicrobial potential of 2-Phenylisonicotinic acid. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that the compound displays broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

Despite these promising results, challenges remain in translating 2-Phenylisonicotinic acid into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization of its formulation. Researchers are currently investigating prodrug strategies and nano-delivery systems to improve its absorption and distribution profiles. Additionally, toxicological assessments are underway to ensure its safety for human use.

In conclusion, 2-Phenylisonicotinic acid (CAS: 55240-51-2) represents a compelling candidate for drug development, with demonstrated efficacy in anti-inflammatory and antimicrobial contexts. Future research should focus on overcoming its pharmacokinetic limitations and exploring its potential in combination therapies. The compound's versatility and biological activity underscore its value as a subject of ongoing investigation in the chemical biology and pharmaceutical sciences.